Cas no 1804852-81-0 (Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate)
Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate
-
- Inchi: 1S/C10H8F6N2O3/c1-20-8(19)6-5(9(11,12)13)2-4(3-17)7(18-6)21-10(14,15)16/h2H,3,17H2,1H3
- InChI Key: XSFJZNBDCGHXTJ-UHFFFAOYSA-N
- SMILES: FC(C1C(C(=O)OC)=NC(=C(CN)C=1)OC(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 373
- XLogP3: 2.3
- Topological Polar Surface Area: 74.4
Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029080593-1g |
Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate |
1804852-81-0 | 97% | 1g |
$1,445.30 | 2022-04-01 |
Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate
Introduction to Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1804852-81-0)
Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate, identified by its CAS number 1804852-81-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.
The structural features of Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate make it a particularly interesting molecule for further investigation. The presence of multiple functional groups, including an aminomethyl side chain, a trifluoromethoxy substituent, and a trifluoromethyl group, contributes to its unique chemical properties and reactivity. These features not only influence its interactions with biological targets but also play a crucial role in determining its pharmacokinetic behavior.
In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorinated moieties. Fluoro substituents, such as those present in this compound, are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacological activity. The use of trifluoromethoxy and trifluoromethyl groups in particular has been extensively studied due to their ability to influence the electronic properties of the molecule and alter its biological profile.
The aminomethyl group in Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate provides a site for further functionalization, allowing for the synthesis of more complex derivatives. This flexibility makes it a valuable building block for drug discovery efforts aimed at identifying new therapeutic agents with improved efficacy and reduced side effects.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorinated groups often presents challenges due to their high reactivity and sensitivity to various environmental factors. However, advances in synthetic methodologies have made it possible to incorporate these groups into complex molecules with high yields and purity.
The pharmacological potential of Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate has been explored in several preclinical studies. These investigations have revealed promising activity against various biological targets, including enzymes and receptors involved in inflammatory responses, pain signaling, and neurodegenerative diseases. The compound's ability to modulate these pathways makes it a candidate for further development into a novel therapeutic agent.
In addition to its pharmacological properties, the compound's chemical stability and solubility characteristics have been evaluated to assess its suitability for formulation into drug products. The presence of fluorinated groups enhances the metabolic stability of the molecule, which is crucial for ensuring its efficacy in vivo. Furthermore, the solubility profile has been optimized to facilitate oral administration, which is one of the most preferred routes of drug delivery.
The latest research on Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate has focused on understanding its mechanism of action at the molecular level. Advanced spectroscopic techniques and computational methods have been employed to elucidate how the compound interacts with its biological targets. These studies have provided valuable insights into the structural requirements necessary for optimal binding affinity and pharmacological activity.
The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy before they can be approved for clinical use. Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate is currently undergoing preclinical testing to evaluate its potential as a therapeutic agent. These studies include toxicology assessments, pharmacokinetic studies, and efficacy trials in animal models.
The findings from these preclinical studies will provide critical data for regulatory agencies to make informed decisions about advancing this compound into human clinical trials. If successful, these trials will further demonstrate the safety and efficacy of Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate as a new treatment option for various diseases.
In conclusion, Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1804852-81-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development into a novel therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing unmet medical needs in the future.
1804852-81-0 (Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)